Cas no 151258-26-3 (2-Pyrrolidinecarbonitrile,1-(trifluoroacetyl)-, (S)- (9CI))

• Product Name: 2-Pyrrolidinecarbonitrile,1-(trifluoroacetyl)-, (S)- (9CI)
• CAS No: 151258-26-3
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 99616
• PubChem ID: 45080890
• Update Time: 2025-04-18

2-Pyrrolidinecarbonitrile,1-(trifluoroacetyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarbonitrile,1-(trifluoroacetyl)-, (S)- (9CI)
• (2S)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carbonitrile
• 151258-26-3
• DTXSID70664173
• (2S)-1-(Trifluoroacetyl)pyrrolidine-2-carbonitrile
• 2-Pyrrolidinecarbonitrile,1-(trifluoroacetyl)-,(S)-(9ci)
• 2-Pyrrolidinecarbonitrile, 1-(trifluoroacetyl)-, (S)- (9CI)

• Inchi： 1S/C7H7F3N2O/c8-7(9,10)6(13)12-3-1-2-5(12)4-11/h5H,1-3H2/t5-/m0/s1
• InChI Key： UAIMQUFKCWDSSH-YFKPBYRVSA-N
• SMILES： FC(C(N1CCC[C@H]1C#N)=O)(F)F

Computed Properties

• Exact Mass: 192.05111
• Monoisotopic Mass: 192.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 44.1